Cas no 2091697-51-5 ((1-ethyl-1H-imidazo[1,2-b]pyrazol-6-yl)methanol)

• Product Name: (1-ethyl-1H-imidazo[1,2-b]pyrazol-6-yl)methanol
• CAS No: 2091697-51-5
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 5721604
• PubChem ID: 121215056
• Update Time: 2025-10-31

(1-ethyl-1H-imidazo[1,2-b]pyrazol-6-yl)methanol Chemical and Physical Properties

Names and Identifiers

• F2198-7908
• (1-ethylimidazo[1,2-b]pyrazol-6-yl)methanol
• starbld0046115
• 2091697-51-5
• AKOS026725638
• (1-ethyl-1H-imidazo[1,2-b]pyrazol-6-yl)methanol
• 1H-Imidazo[1,2-b]pyrazole-6-methanol, 1-ethyl-

• Inchi： 1S/C8H11N3O/c1-2-10-3-4-11-8(10)5-7(6-12)9-11/h3-5,12H,2,6H2,1H3
• InChI Key： JUCRJYCBIYVECJ-UHFFFAOYSA-N
• SMILES： OCC1C=C2N(C=CN2CC)N=1

Computed Properties

• Exact Mass: 165.090211983g/mol
• Monoisotopic Mass: 165.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 13.83±0.10(Predicted)

Additional information on (1-ethyl-1H-imidazo[1,2-b]pyrazol-6-yl)methanol

Introduction to (1-ethyl-1H-imidazo[1,2-b]pyrazol-6-yl)methanol (CAS No. 2091697-51-5)

(1-ethyl-1H-imidazo[1,2-b]pyrazol-6-yl)methanol, CAS No. 2091697-51-5) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the imidazopyrazole class, a scaffold that has been extensively studied for its pharmacological relevance. The presence of both ethyl and hydroxymethyl substituents in its structure contributes to its versatility, making it a valuable candidate for further exploration in drug discovery.

The chemical structure of 1-ethyl-1H-imidazo[1,2-b]pyrazol-6-yl)methanol consists of a fused ring system comprising an imidazole ring and a pyrazole ring, with an ethyl group attached to the 1-position and a hydroxymethyl group at the 6-position. This configuration allows for diverse interactions with biological targets, which is a key factor in its potential application as an intermediate in the synthesis of novel therapeutic agents.

In recent years, there has been a growing interest in imidazopyrazole derivatives due to their demonstrated efficacy in various pharmacological assays. Studies have shown that compounds within this class exhibit inhibitory activity against multiple enzymes and receptors involved in inflammatory pathways, making them promising candidates for the development of anti-inflammatory drugs. Additionally, some derivatives have shown potential in combating neurological disorders by modulating neurotransmitter activity.

The hydroxymethyl group in the structure of 1-ethyl-1H-imidazo[1,2-b]pyrazol-6-yl)methanol provides a site for further functionalization, enabling the synthesis of more complex molecules with tailored biological properties. This flexibility is particularly valuable in medicinal chemistry, where subtle modifications can significantly alter the pharmacokinetic and pharmacodynamic profiles of a compound. Researchers have leveraged this property to develop analogs with enhanced solubility, bioavailability, and target specificity.

Recent advancements in computational chemistry have facilitated the rapid screening of large libraries of heterocyclic compounds, including 1-ethyl-1H-imidazo[1,2-b]pyrazol-6-yl)methanol. High-throughput virtual screening (HTVS) and molecular docking studies have identified several derivatives with promising binding affinities to therapeutic targets such as kinases and proteases. These computational approaches have not only accelerated the drug discovery process but also provided insights into the structural features that contribute to biological activity.

The synthesis of 1-ethyl-1H-imidazo[1,2-b]pyrazol-6-yl)methanol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. The use of catalytic systems has been reported to improve efficiency and reduce byproduct formation, aligning with green chemistry principles.

In conclusion, (1-ethyl-1H-imidazo[1,2-b]pyrazol-6-yl)methanol (CAS No. 2091697-51-5) represents a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique scaffold and functional groups make it a versatile building block for the development of novel therapeutics targeting various diseases. As research in this area continues to progress, it is likely that new derivatives will be synthesized and evaluated for their biological efficacy.